Cas no 1185243-70-2 (Eprosartan-d3)

Eprosartan-d3 structure
Eprosartan-d3 structure
Product Name:Eprosartan-d3
CAS No:1185243-70-2
MF:C23H24N2O4S
MW:427.531149864197
CID:4554620
PubChem ID:46781481
Update Time:2024-11-03

Eprosartan-d3 Chemical and Physical Properties

Names and Identifiers

    • Eprosartan-d3
    • 4-[[5-[(E)-2-carboxy-3-thiophen-2-ylprop-1-enyl]-2-(4,4,4-trideuteriobutyl)imidazol-1-yl]methyl]benzoic acid
    • HY-117743S
    • CS-0202462
    • (alphaE)-alpha-[[2-(Butyl-d3)-1-[(4-carboxyphenyl)methyl]-1H-imidazol-5-yl]methylene]-2-thiophenepropanoic Acid
    • (E)-2-(Butyl-d3)-1-(p-carboxybenzyl)-alpha-2-thenylimidazole-5-acrylic Acid
    • 1185243-70-2
    • Inchi: 1S/C23H24N2O4S/c1-2-3-6-21-24-14-19(12-18(23(28)29)13-20-5-4-11-30-20)25(21)15-16-7-9-17(10-8-16)22(26)27/h4-5,7-12,14H,2-3,6,13,15H2,1H3,(H,26,27)(H,28,29)/b18-12+/i1D3
    • InChI Key: OROAFUQRIXKEMV-FDKNJLTISA-N
    • SMILES: S1C=CC=C1C/C(/C(=O)O)=C\C1=CN=C(CCCC([2H])([2H])[2H])N1CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 427.16450866 g/mol
  • Monoisotopic Mass: 427.16450866 g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 427.5
  • XLogP3: 4.5
  • Topological Polar Surface Area: 121

Experimental Properties

  • Melting Point: 255-257°C

Eprosartan-d3 Pricemore >>

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